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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1167350 Get Quote

Proper disposal of Anilazine is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination. Anilazine is classified as a hazardous material, being

fatal if inhaled, causing serious skin and eye irritation, and being very toxic to aquatic life with

long-lasting effects.[1][2] Adherence to strict disposal protocols is essential.

Hazard Summary for Anilazine
To underscore the importance of the following disposal procedures, the key hazards associated

with Anilazine are summarized below.

Hazard Classification Description GHS Pictograms

Acute Toxicity, Inhalation Fatal if inhaled.[1] Danger

Skin Corrosion/Irritation Causes skin irritation.[1][2] Warning

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][2]
Warning

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long-lasting effects.[1][2][3]
Warning

Personal Protective Equipment (PPE) for Handling
and Disposal
Before beginning any disposal-related activities, ensure the following personal protective

equipment is worn:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1167350?utm_src=pdf-interest
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
https://www.guidechem.com/msds/101-05-3.html
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
https://www.benchchem.com/product/b1167350?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
https://www.guidechem.com/msds/101-05-3.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
https://www.guidechem.com/msds/101-05-3.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-11075%20English%20SDS%20US.pdf
https://www.guidechem.com/msds/101-05-3.html
https://www.fishersci.com/store/msds?partNumber=AC161680050&productDescription=ATRAZINE%2C+95%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator, particularly where dust may be generated.[1][3]

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Handle with impervious gloves that satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374.[2]

Protective Clothing: Wear appropriate protective gloves and clothing to prevent skin

exposure.[3] Contaminated work clothing should not be allowed out of the workplace.[3]

Step-by-Step Disposal Protocol for Anilazine Waste
This protocol applies to unused Anilazine, contaminated materials, and spill cleanup waste.

Step 1: Waste Collection and Storage

Collect Anilazine waste in a suitable, clearly labeled, and sealed container.[1][2]

Store the sealed waste container in a locked, well-ventilated area, away from incompatible

materials such as strong acids, bases, and oxidizing agents.[1][3]

Never return spilled or contaminated material to the original container for re-use.[1]

Step 2: Spill Management

Should a spill occur, follow these procedures and collect all cleanup materials as hazardous

waste.

For Small Spills:

Avoid dust generation.

Carefully sweep up or vacuum the spilled solid material.[1]

Collect the swept material into a suitable, sealed container for disposal.[1][2]

For Large Spills:
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If safe to do so, stop the flow of material.[1]

Wet the spilled material down with water to minimize dust and dike the area for later

disposal.[1]

After the product has been recovered, flush the area with water.[1]

Collect all contaminated water and cleanup materials as hazardous waste. Do not allow

this material to drain into sewers or water supplies.[1]

Step 3: Disposal of Empty Containers Empty containers may retain product residues and must

be disposed of in a safe manner.[1]

Triple Rinse Procedure: For pesticide containers, a triple rinse is a standard best practice.[4]

Empty the container into the spray tank or a collection vessel, allowing it to drain for an

additional 30 seconds.[4]

Add water until the container is 20-25% full, securely replace the cap, and shake

vigorously for 30 seconds.[4]

Pour the rinsate into the collection vessel. Allow it to drain for another 30 seconds.[4]

Repeat this rinsing process two more times.[4]

Container Disposal: Triple-rinsed containers should be taken to an approved waste handling

site for recycling or disposal.[1] Unrinsed containers must be treated as hazardous waste.[4]

Step 4: Final Disposal

Anilazine and its container must be disposed of as hazardous waste.[1]

Arrange for disposal through a licensed waste disposal company.[1] The specific waste code

should be assigned in discussion between the user, the producer, and the waste disposal

company.[1]

Disposal must be conducted in accordance with all applicable local, regional, national, and

international regulations.[1] Do not contaminate ponds, waterways, or ditches with the
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chemical or used containers.[1]

Anilazine Disposal Workflow
The following diagram outlines the logical steps and decision points for the proper disposal of

Anilazine.
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Caption: Logical workflow for the safe disposal of Anilazine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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